Cas no 65267-38-1 (2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine)
65267-38-1 structure
Product Name:2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
CAS No:65267-38-1
MF:C11H7ClN4
MW:230.653080224991
CID:961680
PubChem ID:327265
Update Time:2025-04-19
2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine
- 2-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidine
- DTXSID30316287
- NSC-301661
- SCHEMBL19534096
- NSC301661
- 65267-38-1
-
- Inchi: 1S/C11H7ClN4/c12-9-4-2-8(3-5-9)10-14-11-13-6-1-7-16(11)15-10/h1-7H
- InChI Key: MRPUMSPLZXTYCU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1N=C2N=CC=CN2N=1
Computed Properties
- Exact Mass: 230.03611
- Monoisotopic Mass: 230.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
2-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidine Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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